![molecular formula C14H12ClNO2 B1616565 2-chloro-N-(2-phenoxyphenyl)acetamide CAS No. 22504-02-5](/img/structure/B1616565.png)
2-chloro-N-(2-phenoxyphenyl)acetamide
Overview
Description
“2-chloro-N-(2-phenoxyphenyl)acetamide” is a chemical compound with the molecular formula C14H12ClNO2 . It has a molecular weight of 261.71 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H12ClNO2/c15-10-14(17)16-12-8-4-5-9-13(12)18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17) . This code provides a specific representation of the molecule’s structure. For a detailed molecular structure analysis, it is recommended to use specialized software or databases.Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not widely documented in the literature. The compound, like other acetamides, may undergo various chemical reactions, including hydrolysis, substitution, and others depending on the conditions .Physical And Chemical Properties Analysis
“this compound” is a powder with a melting point of 77-79 degrees Celsius . The compound should be stored at room temperature .Scientific Research Applications
Chemoselective Acetylation in Antimalarial Drug Synthesis
2-chloro-N-(2-phenoxyphenyl)acetamide plays a role in the synthesis of antimalarial drugs. Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, was achieved using immobilized lipase, showcasing its importance in creating effective antimalarial treatments (Magadum & Yadav, 2018).
Anticancer, Anti-Inflammatory, and Analgesic Properties
Research into 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives has revealed potential anticancer, anti-inflammatory, and analgesic properties. These compounds, particularly one with significant halogenation, have shown promise against breast cancer and neuroblastoma cell lines, highlighting the compound's therapeutic potential in oncology and pain management (Rani et al., 2014).
Photocatalytic Degradation and Environmental Applications
The photocatalytic degradation of acetaminophen, a related compound, using TiO2 nanoparticles under UV light has been investigated, demonstrating over 90% degradation efficiency. This study suggests the potential environmental applications of related acetamide compounds in removing pharmaceutical pollutants from water sources (Jallouli et al., 2017).
Advanced Oxidation Processes for Water Treatment
The effects of halide ions on the degradation of acetaminophen by UV/H2O2 advanced oxidation treatment were studied, showing different degradation pathways influenced by chloride and bromide ions. This research indicates the complex roles of acetamide compounds and related structures in water and wastewater treatment processes (Li et al., 2015).
Silylation for Chemical Synthesis
Silylated derivatives of N-(2-hydroxyphenyl)acetamide have been synthesized, demonstrating the compound's versatility in chemical synthesis and potential applications in developing new materials and chemical intermediates (Nikonov et al., 2016).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-chloro-N-(2-phenoxyphenyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO2/c15-10-14(17)16-12-8-4-5-9-13(12)18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPKJQYQYTRARFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00358831 | |
Record name | 2-chloro-N-(2-phenoxyphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22504-02-5 | |
Record name | 2-chloro-N-(2-phenoxyphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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